Cas no 54887-20-6 (3-Bromo-N-butylbenzene)

• Product Name: 3-Bromo-N-butylbenzene
• CAS No: 54887-20-6
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• CID: 1093619
• PubChem ID: 13954102
• Update Time: 2025-05-26

3-Bromo-N-butylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-butylbenzene
• 1-Brom-3-butyl-benzol
• 1-bromo-3-butyl-benzene
• 1-bromo-3-n-butylbenzene
• 3-bromo(n-butylbenzene)
• 3-Bromo-n-butylbenzene
• AK148387
• Benzene, 1-bromo-3-butyl-
• DL-4-butyl-(2)-bromobenzene
• m-bromobutylbenzene
• SureCN417687
• DA-29659
• CS-0363927
• 5-bromo-4-phenyl-butane
• 54887-20-6
• WLVSTXWBNDJBBG-UHFFFAOYSA-N
• 3-butylbromobenzene
• AKOS022188291
• SCHEMBL417687
• FS-4786
• 3-Bromo-N-butylbenzene

• MDL： MFCD11845945
• Inchi： 1S/C10H13Br/c1-2-3-5-9-6-4-7-10(11)8-9/h4,6-8H,2-3,5H2,1H3
• InChI Key： WLVSTXWBNDJBBG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCC

Computed Properties

• Exact Mass: 212.02009
• Monoisotopic Mass: 212.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-Bromo-N-butylbenzene

Recent Advances in the Study of 3-Bromo-N-butylbenzene (CAS: 54887-20-6) in Chemical and Biomedical Research

3-Bromo-N-butylbenzene (CAS: 54887-20-6) is a brominated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and potential biomedical relevance. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and emerging applications in drug discovery and material science. The compound's unique structural features, including the bromine substituent and butyl chain, make it a valuable intermediate in organic synthesis and a candidate for further pharmacological evaluation.

Recent studies have explored the synthetic pathways for 3-Bromo-N-butylbenzene, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel catalytic method using palladium-based catalysts, which achieved a 92% yield under mild conditions. This advancement is particularly significant for large-scale production, addressing previous challenges associated with bromination selectivity and byproduct formation. Additionally, the study highlighted the compound's stability under various storage conditions, which is critical for its industrial and research applications.

In the biomedical domain, 3-Bromo-N-butylbenzene has been investigated for its potential as a scaffold in drug development. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel kinase inhibitors, where the bromine atom played a crucial role in binding affinity. Molecular docking simulations revealed interactions with key amino acid residues in the ATP-binding pocket of target kinases, suggesting its utility in designing selective inhibitors for cancer therapy. Further in vitro assays confirmed moderate inhibitory activity against several cancer cell lines, warranting additional structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 3-Bromo-N-butylbenzene has also found applications in material science. Researchers have utilized it as a precursor for liquid crystalline materials, leveraging its aromatic core and flexible butyl chain to modulate mesophase behavior. A 2023 study in Advanced Materials showcased its incorporation into supramolecular assemblies, which exhibited tunable optical properties responsive to external stimuli. These findings open new avenues for designing smart materials with applications in sensors and displays.

In conclusion, 3-Bromo-N-butylbenzene (CAS: 54887-20-6) continues to be a compound of interest across multiple disciplines. Its synthetic accessibility, combined with its functional versatility, positions it as a valuable tool for researchers in chemical and biomedical fields. Future studies are expected to delve deeper into its pharmacological potential and material applications, potentially leading to breakthroughs in targeted therapies and advanced materials. This brief underscores the importance of interdisciplinary collaboration to fully exploit the capabilities of this promising compound.